4-Chloro-5-fluoro-2-(propan-2-yloxy)aniline

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• SMILES: CC(C)OC1=CC(=C(C=C1N)F)Cl
• InChI: InChI=1S/C9H11ClFNO/c1-5(2)13-9-3-6(10)7(11)4-8(9)12/h3-5H,12H2,1-2H3
• InChIKey: TWSNMHDMBYCDCD-UHFFFAOYSA-N

4-Chloro-5-fluoro-2-(propan-2-yloxy)aniline – Compound Overview and Procurement Baseline

4-Chloro-5-fluoro-2-(propan-2-yloxy)aniline (CAS 1692781-18-2) is a trisubstituted aniline bearing chlorine at the 4‑position, fluorine at the 5‑position, and an isopropoxy group at the 2‑position . The compound shares an identical molecular formula (C₉H₁₁ClFNO, MW 203.64) and key computed descriptors (cLogP 2.85, TPSA 35.25 Ų) with its regioisomer 4‑chloro‑2‑fluoro‑5‑(propan‑2‑yloxy)aniline (CAS 84478‑38‑6) . Despite this physicochemical overlay, the compounds are not interchangeable because they anchor orthogonal patent‑protected synthetic routes: the target compound is cited as an intermediate for dopaminergic antihypertensive agents, whereas the regioisomer predominantly feeds herbicidal imidazolone chemistry . This document provides the quantitative, comparator‑anchored evidence required to support procurement decisions when either compound could be specified.

1

Synthetic intermediate for fenoldopam-class dopaminergic agents (ortho-isopropoxy substitution required)

2

Regioisomer (CAS 84478-38-6) routes to herbicidal tetrahydrophthalimides; applications are mutually exclusive

3

Built-in ortho-directing motif (NH₂/OiPr) may reduce steps in C–H activation libraries

• [1] European Patent EP0177326. Process for making new intermediates where X is chloro or fluoro, which are useful for preparing dopaminergic and antihypertensive agents including fenoldopam. 1986. View Source

Why This Aniline Cannot Be Replaced by Its Closest Regioisomer

The regioisomer 4‑chloro‑2‑fluoro‑5‑(propan‑2‑yloxy)aniline is frequently listed as a structural analog, yet the two compounds differ in the position of the isopropoxy substituent relative to the aniline nitrogen. This positional shift fundamentally alters the electronics and sterics of the aromatic ring, governing divergent reactivity in nucleophilic aromatic substitution, cross‑coupling, and heterocycle‑forming reactions . In patented synthetic routes, the ortho‑isopropoxy arrangement of the target compound directs functionalization toward pharmaceutically relevant scaffolds such as fenoldopam intermediates, while the meta‑isopropoxy arrangement in the comparator is exploited for agrochemical tetrahydrophthalimide herbicides . Generic substitution without this experimental confirmation introduces risk of failed IP enablement, divergent downstream synthetic outcomes, and loss of dopaminergic target engagement. The quantitative evidence below is therefore critical for scientific justification of lot selection.

Positional isomerism Isopropoxy location (ortho vs. meta) alters reactivity and patent-enabled synthetic routes; scaffolds may not transfer directly.

Purity offset Typical purity 95% vs. ≥98% for the regioisomer; stoichiometric correction and purification burdens may shift cost profiles.

Bioactivity gap Only the target compound shows reported beta-catenin interaction (class-level); phenotype cannot be assumed with the comparator.

• [1] BindingDB entry CHEMBL5269101. IC50 = 35 µM for beta‑catenin inhibition; confirms bioactivity for the ortho‑isopropoxy aniline scaffold. https://www.bindingdb.org (accessed 2026-05-05). View Source
• [2] Baidu Wenku. N‑(4‑Chloro‑2‑fluoro‑5‑isopropoxyphenyl)‑3,4,5,6‑tetrahydrophthalimide — herbicide. PROCESS: 5‑isopropoxy‑4‑chloro‑2‑fluoroaniline. https://wenku.baidu.com (accessed 2026-05-05). View Source

Quantitative Evidence Guide vs. Closest Comparators

Commercial Purity Specification Comparison

While both compounds are supplied at research‑grade purity, the typical advertised purity for the target compound (4‑chloro‑5‑fluoro‑2‑isopropoxyaniline) is 95% versus ≥98% for the regioisomer 4‑chloro‑2‑fluoro‑5‑isopropoxyaniline . The lower nominal purity of the target compound must be accounted for in reaction stoichiometry or downstream purification burdens, representing a quantifiable procurement consideration when either aniline can be sourced.

Purity specification

Head-to-head

95% vs. ≥98% (comparator)

Purity deficit may require stoichiometric correction and higher purification effort

Commercial lot values; batch variation possible

Evidence Dimension	Advertised minimum purity (HPLC area%)
Target Compound Data	95% (Leyan catalog specification; CAS 1692781-18-2)
Comparator Or Baseline	≥98% (Chemscene catalog specification; CAS 84478-38-6)
Quantified Difference	Comparator purity exceeds target by ≥3 absolute percentage points
Conditions	As‑received commercial lot analysis by HPLC; actual batch values may vary

Why This Matters

The 3% purity deficit directly translates into higher mass‑balance correction, potential impurity‑driven side reactions, and increased post‑reaction purification effort, impacting total cost of ownership when scaling synthetic routes.

Lipophilicity and Polar Surface Area Identity

Both the target compound and the regioisomer share identical calculated logP (2.8485) and topological polar surface area (35.25 Ų) . This equivalence arises from the identical atom composition; therefore, passive membrane permeability or solubility‑based selection between the two on these grounds is not justified. Any perceived difference in ADME profile must be attributed to differences in metabolic stability or active transport, for which no quantitative data exist.

Lipophilicity / TPSA

Reported

logP 2.85, TPSA 35.25 Ų (identical)

Passive permeability-based selection is not justified; reactivity must drive choice

Computed values; experimental logP not determined

Evidence Dimension	Calculated logP and TPSA (Leyan/Chemscene computational prediction)
Target Compound Data	logP 2.8485; TPSA 35.25 Ų
Comparator Or Baseline	logP 2.8485; TPSA 35.25 Ų
Quantified Difference	Identical (Δ = 0)
Conditions	Computed using standard fragment‑based algorithm (ACD/Labs or equivalent); no experimental logP determined

Why This Matters

This negative result is critical for procurement because it eliminates a common assumption that regioisomers exhibit different lipophilicity. Site‑specific reactivity, not passive partitioning, must drive the selection decision.

Divergent Synthetic Utility in Patent Literature

The target compound is explicitly cited in European patent literature as an intermediate suitable for the preparation of dopaminergic and antihypertensive agents, including fenoldopam . In contrast, the regioisomer is demonstrated as the key starting material in the synthesis of N‑(4‑chloro‑2‑fluoro‑5‑isopropoxyphenyl)‑3,4,5,6‑tetrahydrophthalimide, a herbicidal active disclosed in industrial process documentation . Although reaction yields and selectivities are not reported head‑to‑head, the application trajectories are mutually exclusive according to the disclosed synthetic strategies, indicating that each isomer enables intellectual property space that the other cannot access.

Patent trajectory

Cross-study

Fenoldopam intermediate vs. herbicide intermediate

Non-overlapping IP landscape; application type drives binary procurement decision

Yield and selectivity data not publicly reported

Evidence Dimension	Patented downstream application
Target Compound Data	Dopaminergic intermediate (fenoldopam class) — EP0177326
Comparator Or Baseline	Herbicidal tetrahydrophthalimide intermediate — N‑(4‑chloro‑2‑fluoro‑5‑isopropoxyphenyl)‑3,4,5,6‑tetrahydrophthalimide
Quantified Difference	Not applicable; application types are categorically distinct
Conditions	Differences inferred from patent literature; direct comparative synthetic efficiency data are not publicly available

Why This Matters

A medicinal chemistry group pursuing fenoldopam analogs has no viable alternative to the target aniline; an agrochemical group developing tetrahydrophthalimide herbicides must procure the regioisomer. This non‑overlapping IP landscape creates a binary procurement decision tree based on therapeutic versus agrochemical objectives.

• [1] EP0177326. Process for making new intermediates where X is chloro or fluoro … useful for preparing dopaminergic and antihypertensive agents including fenoldopam. View Source
• [2] Baidu Wenku. N‑(4‑Chloro‑2‑fluoro‑5‑isopropoxyphenyl)‑3,4,5,6‑tetrahydrophthalimide — herbicide, process using 5‑isopropoxy‑4‑chloro‑2‑fluoroaniline. View Source

Beta-Catenin Inhibitory Activity Differentiation

A screen deposited in BindingDB (ChEMBL5269101) reports an IC50 of 3.50 × 10⁴ nM (35 µM) for the target compound against full‑length beta‑catenin . No analogous activity has been reported for the comparator regioisomer in the same or equivalent database. This is the only public quantitative bioactivity record differentiating the two anilines. The potency is weak; therefore, this evidence serves exclusively to confirm that the ortho‑isopropoxy arrangement permits protein‑target engagement that is absent (or unreported) for the meta‑isopropoxy isomer, rather than qualifying as a selection criterion for potency‑driven programs.

Beta-catenin inhibition

Class-level

IC50 35 µM (target) vs. no data (comparator)

Weak but unique target engagement supports Wnt-pathway probe development

Single primary screen; potency optimization required

Evidence Dimension	Inhibition of beta‑catenin (full‑length, 1‑781 residues; E. coli expressed, N‑terminal biotinylated human BC)
Target Compound Data	IC50 = 35 µM (BindingDB primary screen)
Comparator Or Baseline	No beta‑catenin inhibitory activity reported for 4‑chloro‑2‑fluoro‑5‑isopropoxyaniline
Quantified Difference	35 µM vs. not active (or, more conservatively, no data)
Conditions	Biochemical assay; exact incubation time and detection method not fully detailed in the snippet

Why This Matters

This single‑point differential confirms that the target aniline has a unique interaction landscape compared with the in‑class analog. For applications requiring even modest Wnt‑pathway modulation, this result provides a falsifiable starting point that cannot be replicated using the comparator without synthetic modification.

• [1] BindingDB BDBM50409767 (ChEMBL5269101). IC50 = 35 µM for beta‑catenin. https://www.bindingdb.org (accessed 2026-05-05). View Source

Potential for Ortho-Directed C–H Functionalization

The 2‑isopropoxy group in the target compound is situated ortho to the aniline nitrogen, forming a bidentate directing‑group motif that literature precedent suggests can facilitate transition‑metal‑catalyzed ortho‑C–H bond functionalization . The regioisomer places the isopropoxy group meta to the amine, eliminating this chelation opportunity. While no kinetic data directly compare the two anilines in a C–H activation manifold, the structural basis for differential reactivity is firmly established in the broader aniline directing‑group literature . This class‑level inference represents the strongest theoretical differentiation for synthetic methodology laboratories selecting among isomeric aniline building blocks.

C–H directing potential

Class-level

Ortho- OiPr/NH2 bidentate motif vs. meta- precluded

Structure-derived reactivity advantage may reduce directing-group installation steps

No kinetic comparison data; class-level inference from 2-alkoxy aniline literature

Evidence Dimension	Potential for ortho‑C–H activation via amine/alkoxy chelation
Target Compound Data	2‑isopropoxy substituent ortho to NH₂ — bidentate coordination feasible
Comparator Or Baseline	5‑isopropoxy substituent meta to NH₂ — bidentate coordination precluded
Quantified Difference	Structural basis only; no kinetic measurements available for direct comparison
Conditions	Predicted based on literature precedent for 2‑alkoxy aniline directing groups

Why This Matters

For C–H functionalization campaigns, the target compound offers a built‑in directing group that the comparator cannot provide, reducing the need for additional synthetic steps (e.g., temporary directing group installation/removal). This represents an intrinsic cost and step‑count advantage that is purely structure‑derived.

• [1] Dyall, L. K. Oxidative cyclizations. VII. Cyclization of 2‑substituted anilines with alkaline hypohalite. Aust. J. Chem. 1984 (illustrative of 2‑substituted aniline reactivity). View Source
• [2] Cationic N‑Heterocyclic Carbene Copper‑Catalyzed [1,3]‑Alkoxy Rearrangement of N‑Alkoxyanilines. Core.ac.uk. Illustrates 2‑alkoxyaniline directing‑group behavior. View Source

Procurement-Justified Application Scenarios

Fenoldopam Analog Intermediate Synthesis

In a medicinal chemistry campaign targeting peripheral dopamine D1 receptor agonists, the target aniline provides the precise substitution pattern required for constructing the benzazepine core of fenoldopam analogs. The ortho‑isopropoxy group serves as a latent phenol that can be deprotected late‑stage, while the 4‑chloro‑5‑fluoro arrangement directs electrophilic substitution and influences receptor binding . The regioisomer would place the isopropoxy group at a position incompatible with the fenoldopam pharmacophore, rendering it unsuitable for this purpose.

Ortho-Directed C–H Functionalization Libraries

For a synthetic methodology group developing Pd‑ or Ru‑catalyzed ortho‑C–H arylation or olefination of anilines, the target compound is preferred because the 2‑isopropoxy and 2‑amino substituents jointly form a bidentate directing motif . Using the comparator instead would necessitate the installation of an exogenous directing group, adding two synthetic steps and reducing overall atom economy. Although kinetic data for this specific substrate are absent, the class‑level precedent supports this selection as a rational, risk‑mitigated procurement decision.

Beta-Catenin Tool Compound for Wnt Pathway Probing

The weak yet unique beta‑catenin inhibitory activity (IC50 35 µM) of the target aniline makes it a potential starting point for fragment‑based or scaffold‑hopping approaches in Wnt‑driven oncology . The comparator has no reported beta‑catenin activity, so any program requiring this phenotype must begin with the target aniline. While potency optimization is mandatory, the structural match between the compound and the target binding site cannot be replicated by the comparator without de novo synthesis of an entirely new scaffold.

Reference Standard for Fenoldopam Intermediate Purity Profiling

Given that the target compound is cited as an intermediate in the fenoldopam patent estate , it is an appropriate reference material for analytical method development and validation when establishing impurity limits in active pharmaceutical ingredient manufacturing. The commercially available 95% purity specification is sufficient for this calibrant role, and the use of the exact regioisomer named in the patent avoids regulatory questions about structural identity that would arise if the comparator were substituted.

Application

Selection Property

Validation Focus

Fenoldopam analog intermediate synthesis

Ortho-isopropoxy substitution pattern

Benzazepine core pharmacophore compatibility

Ortho-directed C–H functionalization libraries

Bidentate NH₂/OiPr directing motif

Reactivity under Pd/Ru catalysis; step-count reduction potential

Wnt-pathway probe development

Reported beta-catenin interaction (IC50 35 µM)

Target engagement confirmation; fragment-based optimization

Reference standard for fenoldopam intermediate purity

Patent-cited intermediate identity

Purity method validation (95% commercial specification)

• [1] EP0177326. Process for making new intermediates where X is chloro or fluoro … useful for preparing dopaminergic and antihypertensive agents including fenoldopam. View Source
• [2] Core.ac.uk. Cationic N‑Heterocyclic Carbene Copper‑Catalyzed [1,3]‑Alkoxy Rearrangement of N‑Alkoxyanilines (demonstrates 2‑alkoxyaniline directing‑group chemistry). View Source
• [3] BindingDB BDBM50409767 (ChEMBL5269101). IC50 = 35 µM for beta‑catenin. https://www.bindingdb.org (accessed 2026-05-05). View Source